3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-

Description

"3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-" is also known as Kainic acid . Kainic acid is an ascaricide that is extracted from the red algae Digenea simplex . It acts as a potent agonist of excitatory amino acid receptors and is utilized to differentiate between receptor types . Kainic acid can induce neurotoxicity, similar to other excitatory amino acid agonists, and has been used experimentally for this purpose .

3-Pyrrolidineacetic acid derivatives have various applications, with (R)-pyrrolidine-3-carboxylic acid derivatives being reported as enzyme inhibitors and receptor agonists . 3-Pyrrolidineacetic acid is employed solely for testing and research purposes, thus it is not used as drugs, food, or household products .

Another related compound is 1-Boc-3-Pyrrolidineacetic acid, which has a boiling point of 357.4 °C at 760 mmHg and a density of 1.151 g/cm3 . The IUPAC name for this compound is 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]acetic acid .

• CAS No.: 73209-05-9
• Product Name: 3-Pyrrolidineacetic acid, 2-carboxy-4-(1-methylethenyl)-
• Molecular Formula: C10H15NO4
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 3-(carboxymethyl)-4-prop-1-en-2-ylpyrrolidin-1-ium-2-carboxylate
• Standard InChI: InChI=1S/C10H15NO4/c1-5(2)7-4-11-9(10(14)15)6(7)3-8(12)13/h6-7,9,11H,1,3-4H2,2H3,(H,12,13)(H,14,15)
• Standard InChIKey: VLSMHEGGTFMBBZ-UHFFFAOYSA-N
• SMILES: CC(=C)C1C[NH2+]C(C1CC(=O)O)C(=O)[O-]
• Canonical SMILES: CC(=C)C1C[NH2+]C(C1CC(=O)O)C(=O)[O-]
• Synonyms: ([rel-(2α,3β,4β)]-2-Caroxy-4-(1-methylethenyl)-3-pyrrolidineacetic Acid; _x000B_(2S,3S,4S)-rel-2-Carboxy-4-(1-methylethenyl)-3-pyrrolidineacetic Acid;_x000B_
• PubChem Compound: 3816
• Last Modified: Sep 14 2023